Cas no 2680846-84-6 (benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680846-84-6
• MF: C₁₆H₁₃FN₂O₄
• MW: 316.283827543259
• CID: 5636759
• PubChem ID: 165921071
• Update Time: 2025-06-08

benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate
• 2680846-84-6
• EN300-28293202

• Inchi： 1S/C16H13FN2O4/c17-15-12-8-9-18(13(12)6-7-14(15)19(21)22)16(20)23-10-11-4-2-1-3-5-11/h1-7H,8-10H2
• InChI Key： GIWKSDKMPFBZOP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CCN2C(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.08593506g/mol
• Monoisotopic Mass: 316.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate

Benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680846-84-6): A Comprehensive Overview

Benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate, identified by its CAS number 2680846-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that includes a benzyl group, a fluoro-substituted indole core, and a nitro functional group. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate molecule is characterized by its aromaticity and the presence of electron-withdrawing groups such as the nitro group and the fluoro atom. These features contribute to its reactivity and potential interactions with biological targets. The benzyl group, in particular, serves as a protecting group in organic synthesis and can be readily removed under specific conditions to reveal the underlying indole scaffold. This versatility makes the compound useful in multi-step synthetic pathways and as an intermediate in the production of more complex molecules.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indoles are known for their role in various physiological processes and have been extensively studied for their potential as therapeutic agents. The introduction of fluorine and nitro substituents into the indole core enhances the compound's pharmacological properties, including its binding affinity and metabolic stability. These modifications are often employed to optimize drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of Benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate is its potential application in the development of novel pharmaceuticals. Researchers have explored its utility in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>fluoro-substituted indole core has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound may interfere with signaling cascades that are aberrant in cancer cells, leading to potent antitumor activity.

The< strong>nitro group present in the molecule also plays a crucial role in its biological activity. Nitroaromatic compounds are well-documented for their ability to modulate inflammatory responses and immune function. In particular, the nitro group can be reduced to an amine under specific conditions, which can alter the pharmacological profile of the compound. This redox-sensitive property makes it an attractive candidate for targeted drug delivery systems where changes in cellular environment can trigger therapeutic effects.

Recent advancements in synthetic methodologies have enabled the efficient preparation of< strong>Benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex indole scaffold with high precision. These methods not only improve yield but also allow for greater control over regioselectivity and functional group compatibility. Such advancements are crucial for scaling up production and facilitating further preclinical studies.

The< strong>CAS No. 2680846-84-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research settings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. The compound's detailed characterization through spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry has provided valuable insights into its molecular structure and dynamics.

In conclusion, Benzyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate represents a promising candidate for pharmaceutical innovation due to its unique structural features and potential biological activities. The combination of a benzyl protecting group, a fluoro-substituted indole core, and a nitro functional group offers multifaceted opportunities for drug design and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.